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Compound of Interest

Compound Name:
N1,5-Dimethylbenzene-1,2-

diamine

Cat. No.: B177756 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical summary of the known chemical properties of N1,5-
Dimethylbenzene-1,2-diamine. It should be noted that detailed experimental protocols,

comprehensive reactivity studies, and specific applications in areas such as drug development

for this particular isomer are not extensively documented in publicly available scientific

literature.

Core Chemical Properties
N1,5-Dimethylbenzene-1,2-diamine, also known by its IUPAC name 2-N,4-dimethylbenzene-

1,2-diamine, is an aromatic amine with the chemical formula C₈H₁₂N₂.[1] Its structure features

a benzene ring substituted with two amine groups at positions 1 and 2, a methyl group on one

of the nitrogen atoms (N1), and another methyl group on the benzene ring at position 5.

Physicochemical Data
A summary of the key physicochemical properties for N1,5-Dimethylbenzene-1,2-diamine
(CAS No. 131019-87-9) is presented in the table below. This data is primarily derived from

chemical supplier databases and computational models.
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Property Value Source

Molecular Formula C₈H₁₂N₂ [1]

Molecular Weight 136.19 g/mol [1]

CAS Number 131019-87-9 [1]

IUPAC Name
2-N,4-dimethylbenzene-1,2-

diamine
[1]

Melting Point 64-67 °C [2]

Computed XLogP3 1.3 [1]

Computed Polar Surface Area 38.1 Å² [1]

Computed Rotatable Bond

Count
1 [1]

Computed Hydrogen Bond

Donor Count
2 [1]

Computed Hydrogen Bond

Acceptor Count
2 [1]

Synthesis and Reactivity
Synthesis
Detailed, peer-reviewed experimental protocols for the specific synthesis of N1,5-
Dimethylbenzene-1,2-diamine are not readily available in the scientific literature. However, a

plausible synthetic route can be inferred from general organic chemistry principles for the

synthesis of substituted anilines and N-methylated amines. A potential, though unverified,

pathway could involve the N-methylation of 2-amino-4-methylaniline or the reduction of a

corresponding nitroaniline precursor.

A general workflow for the synthesis of a related compound, 2-nitro-4-methylaniline, which

could be a potential precursor, involves a three-step process: protection of the amine group of

4-methylaniline, followed by nitration, and subsequent deprotection.[3]
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Step 1: Protection

Step 2: Nitration

Step 3: Deprotection

4-Methylaniline

N-acetyl-4-methylaniline

Acylation

Acetic Anhydride

N-acetyl-4-methylaniline

N-acetyl-2-nitro-4-methylaniline

Electrophilic Aromatic Substitution

HNO₃ / H₂SO₄

N-acetyl-2-nitro-4-methylaniline

2-Nitro-4-methylaniline

Hydrolysis

KOH / H₂O, Ethanol

Click to download full resolution via product page

A generalized synthetic workflow for a potential precursor.[3]

Reactivity
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Specific reactivity data for N1,5-Dimethylbenzene-1,2-diamine is not available. However, the

reactivity of aromatic amines is generally characterized by the nucleophilicity of the amino

groups and the susceptibility of the aromatic ring to electrophilic substitution. The presence of

two amine groups and a methyl group, all of which are electron-donating, would be expected to

activate the benzene ring towards electrophilic attack. The N-methyl group may also influence

the basicity and nucleophilicity of the nitrogen atom it is attached to. Substituted p-

phenylenediamines are known to be easily oxidized.[4]

Potential Applications and Biological Significance
While there is no specific information on the applications of N1,5-Dimethylbenzene-1,2-
diamine in drug development, substituted phenylenediamines, in general, are a class of

compounds with diverse biological activities and industrial applications. They are widely used

as antioxidants in rubber products.[5][6] Some derivatives are also used in hair dyes and as

intermediates in the synthesis of polymers and other organic molecules.[4] Certain substituted

p-phenylenediamines and their oxidation products have been identified as emerging

environmental pollutants with potential toxicity to aquatic organisms.[5][7]

Safety and Handling
Specific hazard information for N1,5-Dimethylbenzene-1,2-diamine is limited. As with any

aromatic amine, it should be handled with care in a well-ventilated area, and appropriate

personal protective equipment should be used to avoid skin and eye contact.

Phenylenediamine derivatives can be skin irritants and may have other toxic effects.[4]

Conclusion
N1,5-Dimethylbenzene-1,2-diamine is a chemical compound for which there is a notable lack

of in-depth scientific literature. While its basic chemical and physical properties can be

summarized, there is a clear need for further research to elucidate its synthesis, reactivity, and

potential applications, particularly in the fields of medicinal chemistry and materials science.

Researchers interested in this compound should consider the general properties of aromatic

diamines and N-methyl anilines as a starting point for their investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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